2-(4-fluorophenyl)-N-(5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C22H17FN4O2S2/c23-16-10-8-14(9-11-16)12-19(28)25-21-26-27-22(31-21)30-13-20(29)24-18-7-3-5-15-4-1-2-6-17(15)18/h1-11H,12-13H2,(H,24,29)(H,25,26,28)
• InChI Key: UPWRVRDYVFBJJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(S3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H17FN4O2S2
• Molecular Weight: 452.5 g/mol

Description

2-(4-fluorophenyl)-N-(5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H17FN4O2S2 and its molecular weight is 452.52. The purity is usually 95%.
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Scientific Research Applications

Anti-HIV Properties

Research has shown that derivatives of acetamide, including structures similar to the specified compound, exhibit promising anti-HIV properties. A study on acetamide derivatives highlighted their potential as anti-HIV drugs through a detailed analysis using density functional theory (DFT). This analysis indicated that certain substitutions on the acetamide structure could enhance its effectiveness against HIV by facilitating bond formation with biological molecules such as tyrosine mainly through nitrogen atoms (Oftadeh, Mahani, & Hamadanian, 2013). Similarly, other research focused on synthesizing and evaluating the anti-HIV activity of acetamide derivatives, identifying specific compounds as potent inhibitors of HIV-1, demonstrating the potential of such compounds in anti-HIV therapies (Zhan et al., 2009).

Anticancer Activity

The synthesis and biological evaluation of thiazole and thiadiazole derivatives, related to the chemical structure , have indicated potential anticancer agents. These compounds have shown significant cytotoxic activities against various cancer cell lines, suggesting their use in developing anticancer therapies (Ekrek et al., 2022). Moreover, the molecular modeling and anticancer screening of some new imidazothiadiazole analogs have revealed powerful cytotoxic results, particularly against breast cancer, further highlighting the anticancer potential of these compounds (Abu-Melha, 2021).